Cas no 2137033-28-2 ((2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine)

• Product Name: (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine
• CAS No: 2137033-28-2
• MF: C₁₁H₂₁N₅
• MW: 223.317941427231
• CID: 5939993
• PubChem ID: 165485180
• Update Time: 2025-05-20

(2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine
• 2137033-28-2
• (2S)-N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pentane-1,2-diamine
• EN300-1130850

• Inchi： 1S/C11H21N5/c1-2-3-9(12)6-14-11-4-5-15-16(11)10-7-13-8-10/h4-5,9-10,13-14H,2-3,6-8,12H2,1H3/t9-/m0/s1
• InChI Key： CWUOAZAPDPQJLH-VIFPVBQESA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NC[C@H](CCC)N

Computed Properties

• Exact Mass: 223.17969569g/mol
• Monoisotopic Mass: 223.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9Ų

Additional information on (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine

Introduction to (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine (CAS No. 2137033-28-2)

(2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137033-28-2, represents a fascinating intersection of heterocyclic chemistry and bioorganic synthesis. Its molecular framework incorporates both azetidine and pyrazole moieties, which are well-known for their role in modulating biological pathways and interactions.

The structural configuration of (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine is particularly noteworthy, as it combines a pentane backbone with diamine functionalities at both ends. This arrangement not only imparts a high degree of stereochemical complexity but also opens up numerous possibilities for its interaction with biological targets. The presence of the azetidine ring, in particular, has been extensively studied for its potential to influence enzyme activity and receptor binding. In contrast, the pyrazole moiety is recognized for its ability to enhance solubility and metabolic stability, making it an attractive component in drug design.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the mechanistic aspects of this compound. Molecular dynamics simulations and quantum mechanical calculations have revealed that the flexibility of the pentane chain plays a crucial role in determining its binding affinity to various proteins. This insight has been instrumental in optimizing the compound's pharmacokinetic profile, ensuring better bioavailability and reduced off-target effects.

The pharmacological significance of (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine has been further underscored by several preclinical studies. These studies have demonstrated its potential as a modulator of pathways associated with inflammation, cancer, and neurodegeneration. For instance, research indicates that the compound can inhibit the activity of certain kinases by binding to their active sites, thereby disrupting signaling cascades that contribute to disease progression.

In the realm of drug discovery, the synthesis of this compound has been refined through state-of-the-art synthetic methodologies. Transition metal-catalyzed reactions have been particularly effective in constructing the complex core structure with high enantioselectivity. The use of chiral auxiliaries and asymmetric catalysis has enabled the production of enantiomerically pure forms, which is critical for achieving desired therapeutic effects while minimizing adverse reactions.

The therapeutic potential of (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine extends beyond its inhibitory capabilities. Its ability to engage with multiple targets simultaneously suggests that it could be developed into a multitargeted therapeutic agent. Such agents are increasingly favored in modern medicine due to their ability to address complex diseases more effectively than single-target drugs.

From a regulatory perspective, the development of this compound adheres to stringent guidelines set forth by global health authorities. Good Manufacturing Practices (GMP) are rigorously followed to ensure consistency and quality in its production. Additionally, comprehensive toxicological studies have been conducted to assess its safety profile, providing reassurance regarding its potential clinical application.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like (2S)-N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,2-diamine. Predictive models have been employed to identify optimal dosing regimens and predict potential side effects based on structural alerts derived from similar compounds. This data-driven approach not only enhances efficiency but also reduces the reliance on empirical testing alone.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced toxicity. Furthermore, advances in nanotechnology may enable targeted delivery systems that improve drug penetration and reduce systemic exposure.

In conclusion, (CAS No. 2137033–28–2) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structure and multifaceted biological activities position it as a valuable candidate for further development in therapeutic interventions. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to human health.